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Foreword: This guide provides a comprehensive framework for the structural characterization

of Paliperidone N-Oxide, a critical related substance of the atypical antipsychotic,

Paliperidone. As a major metabolite and a primary product of oxidative degradation, the

unambiguous identification and characterization of Paliperidone N-Oxide are paramount for

ensuring the quality, safety, and efficacy of Paliperidone drug products.[1] This document is

intended for researchers, analytical scientists, and professionals in drug development, offering

a narrative built on the pillars of scientific integrity, field-proven insights, and authoritative

grounding. We will move beyond rote protocols to explore the causal logic behind experimental

choices, ensuring a robust and validated approach to structural elucidation.
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Paliperidone, the primary active metabolite of Risperidone, functions as a dopamine D2 and

serotonin 5-HT2A receptor antagonist.[2][3] Its efficacy is well-established, but like any active

pharmaceutical ingredient (API), its stability and degradation profile are of critical concern.

Paliperidone N-Oxide emerges as a key impurity, primarily formed under oxidative stress

conditions.[4][5] Its presence in a drug substance or product can indicate instability and

necessitates rigorous analytical control. Therefore, a definitive structural characterization is not

merely an academic exercise but a regulatory and safety imperative.

This guide details the multi-technique approach required for a full structural confirmation,

integrating chromatographic separation with spectroscopic analysis.

Foundational Physico-Chemical Properties
A complete characterization begins with understanding the fundamental properties of the

molecule. Paliperidone N-Oxide, also known as Paliperidone Related Compound D, is the N-

oxidized form of Paliperidone at the tertiary amine of the piperidine ring.[6][7]

Property Value Source

IUPAC Name

3-[2-[4-(6-fluoro-1,2-

benzoxazol-3-yl)-1-

oxidopiperidin-1-ium-1-

yl]ethyl]-9-hydroxy-2-methyl-

6,7,8,9-tetrahydropyrido[1,2-

a]pyrimidin-4-one

PubChem[6]

Molecular Formula C₂₃H₂₇FN₄O₄ PubChem[6]

Molecular Weight 442.49 g/mol BOC Sciences, PubChem[6][7]

Monoisotopic Mass 442.20163352 Da PubChem[6]

CAS Number 761460-08-6 PubChem[6]

Appearance White Solid BOC Sciences[7]
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The structural elucidation of a pharmaceutical impurity like Paliperidone N-Oxide is a

systematic process. It begins with isolation and purification, typically via chromatography,

followed by a suite of spectroscopic techniques to piece together the molecular puzzle.
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Caption: Overall workflow for the structural characterization of Paliperidone N-Oxide.
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Before any spectroscopic analysis can yield unambiguous data, the analyte must be separated

from the parent drug and other related substances. Reversed-phase high-performance liquid

chromatography (RP-HPLC) or ultra-performance liquid chromatography (RP-UPLC) is the

method of choice.

Expertise & Causality: The choice of a C18 stationary phase is standard for molecules of this

polarity. A gradient elution is often necessary to achieve adequate separation between the

more polar N-oxide and the parent Paliperidone.[5][8] The mobile phase typically consists of an

aqueous buffer (e.g., ammonium acetate) and an organic modifier like acetonitrile. The buffer

controls the ionization state of the molecule, enhancing peak shape and reproducibility, while

the organic modifier controls retention.

Protocol: Stability-Indicating UPLC Method
This protocol is adapted from established methods for Paliperidone and its degradation

products.[5][9]

System: UPLC system with a UV/PDA detector.

Column: Acquity BEH C18 (50 mm × 2.1 mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Acetate in water.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.6 mL/min.

Gradient Program:

Initial: 90% A, 10% B

2.0 min: 10% A, 90% B

2.5 min: 10% A, 90% B

2.6 min: 90% A, 10% B

3.5 min: End of run
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Column Temperature: 30 °C.

Detection Wavelength: 238 nm or 275 nm.[5][10]

Injection Volume: 2 µL.

Sample Preparation: Prepare samples in a mixture of mobile phase A and B (50:50 v/v) to

ensure compatibility and good peak shape.

Trustworthiness: This method should be validated according to ICH guidelines (Q2(R1)) for

specificity, linearity, accuracy, precision, and robustness. The specificity is proven by

demonstrating baseline separation of Paliperidone N-Oxide from Paliperidone and other

potential impurities.

Mass Spectrometry: Unveiling Mass and
Fragmentation
Liquid Chromatography-Mass Spectrometry (LC-MS) is the cornerstone for confirming the

molecular weight and probing the structure of impurities.

Expertise & Causality: Electrospray ionization (ESI) in positive mode is highly effective for this

class of compounds due to the presence of basic nitrogen atoms that are readily protonated.

High-resolution mass spectrometry (HRMS), using instruments like Quadrupole Time-of-Flight

(Q-TOF) or Orbitrap, is crucial.[11] It provides a highly accurate mass measurement of the

molecular ion ([M+H]⁺), allowing for the confident determination of the elemental composition

(C₂₃H₂₈FN₄O₄⁺).

The fragmentation pattern (MS/MS) provides a structural fingerprint. The N-O bond is relatively

labile and its cleavage is a key diagnostic fragmentation pathway.
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Paliperidone N-Oxide Structure
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Caption: Key fragmentation pathways for Paliperidone N-Oxide in MS/MS.

Protocol: LC-MS/MS Analysis
LC System: Couple the validated UPLC method described above to the mass spectrometer.

MS System: Q-TOF or Orbitrap Mass Spectrometer.

Ionization Mode: ESI Positive.

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

MS Scan Range: m/z 100-600.

MS/MS Analysis: Perform data-dependent acquisition (DDA) or targeted MS/MS on the

precursor ion of m/z 443.2.

Collision Energy: Ramp collision energy (e.g., 10-40 eV) to generate a rich fragmentation

spectrum.
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Trustworthiness: The accurate mass of the precursor ion should be within 5 ppm of the

theoretical mass of C₂₃H₂₈FN₄O₄⁺. The observation of a prominent fragment at m/z 427.2,

corresponding to the protonated Paliperidone molecule ([M+H-16]⁺), is strong evidence for the

N-oxide structure.[4][12]

NMR Spectroscopy: The Definitive Structural
Blueprint
While MS provides strong evidence, Nuclear Magnetic Resonance (NMR) spectroscopy

provides the definitive, atom-by-atom connectivity map of the molecule. A full suite of 1D (¹H,

¹³C, ¹⁹F) and 2D (COSY, HSQC, HMBC) experiments is required.

Expertise & Causality: The most significant impact of N-oxidation is on the adjacent protons

and carbons of the piperidine ring. The electron-withdrawing nature of the N-oxide group will

cause a downfield shift (deshielding) of the alpha-protons (those on the carbons directly

attached to the nitrogen) compared to their positions in the parent Paliperidone.[13][14]

¹H NMR: Expect the multiplets corresponding to the piperidine protons adjacent to the

nitrogen to shift downfield by approximately 0.5-1.0 ppm.

¹³C NMR: The carbons adjacent to the N-oxide will also experience a downfield shift.

¹⁹F NMR: The fluorine signal should remain largely unchanged, confirming that the

modification did not occur on the benzisoxazole ring.[13]

2D NMR:

HSQC will correlate the shifted piperidine protons directly to their attached carbons.

HMBC will show long-range correlations from these shifted protons to other parts of the

molecule, confirming the overall structure remains intact.

Protocol: NMR Sample Analysis
Sample Preparation: Dissolve 5-10 mg of the isolated, purified Paliperidone N-Oxide in a

suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
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Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

optimal resolution.

1D Experiments: Acquire standard ¹H, ¹³C{¹H}, and ¹⁹F spectra.

2D Experiments: Acquire gradient-selected, phase-sensitive 2D spectra:

¹H-¹H COSY (Correlation Spectroscopy) to establish proton-proton spin systems.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond proton-

carbon correlations.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range (2-3 bond)

connectivity, which is crucial for linking different fragments of the molecule.

Data Processing: Process all spectra using appropriate software (e.g., MestReNova,

TopSpin). Reference the spectra (e.g., TMS at 0.00 ppm for ¹H and ¹³C in CDCl₃).

Structural Assignment: Meticulously assign all proton and carbon signals, paying close

attention to the chemical shifts and coupling patterns of the piperidine ring and comparing

them to a reference spectrum of Paliperidone.

Orthogonal Confirmation: X-Ray Crystallography
For an unequivocal confirmation of structure and stereochemistry, single-crystal X-ray

diffraction is the gold standard. While a crystal structure for the parent Paliperidone has been

published, one for the N-oxide is not readily available in public literature.[15][16] However,

should a suitable single crystal be obtained, the methodology would be definitive.

Expertise & Causality: This technique provides the precise spatial coordinates of each atom in

the crystal lattice, confirming not only the connectivity but also the conformation of the molecule

in the solid state. Obtaining diffraction-quality crystals can be challenging and is often the rate-

limiting step.

Conclusion
The structural characterization of Paliperidone N-Oxide is a multi-faceted process that relies

on the synergistic application of modern analytical techniques. The workflow presented here—
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from chromatographic separation to detailed spectroscopic analysis via MS and NMR—

provides a robust, self-validating system. By understanding the causal principles behind each

experimental choice, researchers can confidently and definitively elucidate the structure of this

critical impurity, ensuring the integrity and safety of Paliperidone pharmaceuticals.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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